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Introduction

Mecetronium ethylsulfate (CAS No: 3006-10-8) is a quaternary ammonium compound
recognized for its significant antimicrobial properties.[1][2] As a cationic surfactant, it finds
applications as a disinfectant and antiseptic in various pharmaceutical and healthcare settings.
[3][4][5] This technical guide provides an in-depth overview of the core chemical properties of
Mecetronium ethylsulfate, supported by available data and standardized experimental
methodologies.

Chemical and Physical Properties

Mecetronium ethylsulfate is a white or slightly yellowish, amorphous, and hygroscopic
powder.[3][6] Its chemical structure consists of a positively charged nitrogen atom bonded to a
hexadecyl (cetyl) group, two methyl groups, and one ethyl group, with an ethyl sulfate anion.
This amphiphilic nature is central to its biological activity.

Table 1: Physicochemical Properties of Mecetronium
Ethylsulfate
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Property Value References
ethyl-hexadecyl-

IUPAC Name _ _ [11[5]
dimethylazanium;ethyl sulfate
Mecetronium ethyl sulphate,

s Mecetronium etilsulfate, LIS

nonyms
ynony Ethylhexadecyldimethylammon

ium ethyl sulfate

CAS Number 3006-10-8 [1][2][5][10][11]

Molecular Formula C22H49N0O4S [L][2]5][11][12]

Molecular Weight 423.7 g/mol [11[21[81[11][12][13]

Physical State

White or slightly yellowish

powder

[3][5]

Readily soluble in water;
Soluble in alcohol and

acetone; Slightly soluble in

Solubility ethanol; Practically insoluble in  [1][3][6]
chloroform. Quantitative data is
not readily available in the
public domain.

Melting Point Not determined [10]

Boiling Point Not determined [10]
Stable under normal

- conditions; may decompose in
Stability [3]

the presence of strong acids or

bases.

Mechanism of Action

The primary mechanism of action for Mecetronium ethylsulfate is the disruption of microbial

cell membranes.[1][3][4][5] The positively charged quaternary ammonium cation interacts with

the negatively charged components of the bacterial cell membrane, such as phospholipids and
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proteins. This interaction compromises the structural integrity and permeability of the
membrane, leading to the leakage of essential intracellular components and ultimately, cell
death.

Mechanism of Action of Mecetronium Ethylsulfate
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Disruption of the bacterial cell membrane by Mecetronium ethylsulfate.

Experimental Protocols
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Detailed experimental data for Mecetronium ethylsulfate is not extensively published.
However, standardized methodologies can be applied to determine its chemical and biological
properties.

Determination of Water Solubility (Adapted from OECD
Guideline 105)

The water solubility of Mecetronium ethylsulfate can be determined using the flask method,
which is suitable for substances with solubilities above 10-2 g/L.[5][10]

Methodology:

Preparation of a Saturated Solution: An excess amount of Mecetronium ethylsulfate is
added to a known volume of deionized water in a flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 20 £ 0.5 °C) for a
sufficient period to reach equilibrium (e.g., 24-48 hours).[10]

e Phase Separation: The solution is centrifuged or filtered to remove undissolved solid.

e Analysis: The concentration of Mecetronium ethylsulfate in the clear aqueous phase is
determined using a suitable analytical method, such as titration or chromatography.
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Workflow for Water Solubility Determination (Flask Method)

Add excess Mecetronium
ethylsulfate to water

:

Agitate at constant
temperature to equilibrate

Centrifuge or filter
to separate solid

Analyze concentration
of the aqueous phase

Click to download full resolution via product page

A generalized workflow for determining water solubility.

Evaluation of Antimicrobial Activity (Broth Microdilution
Method)

The minimum inhibitory concentration (MIC) of Mecetronium ethylsulfate against various
microorganisms can be determined using the broth microdilution method.[6][7]
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Methodology:

o Preparation of Stock Solution: A stock solution of Mecetronium ethylsulfate is prepared in a
suitable solvent and sterilized.

o Serial Dilutions: Serial two-fold dilutions of the stock solution are prepared in a 96-well
microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth).

¢ Inoculation: Each well is inoculated with a standardized suspension of the test
microorganism.

 Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24
hours for bacteria).

e Determination of MIC: The MIC is determined as the lowest concentration of Mecetronium
ethylsulfate that completely inhibits the visible growth of the microorganism.

Spectroscopic Data

Publicly available spectroscopic data for Mecetronium ethylsulfate is limited. For a compound
of this nature, the following spectroscopic techniques would be instrumental in its
characterization:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR would confirm the
presence of the hexadecyl chain, the ethyl groups, and the methyl groups attached to the
quaternary nitrogen.

» Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR would identify the characteristic
vibrational frequencies of the C-H bonds in the alkyl chains, the C-N bond of the quaternary
ammonium group, and the S=0 and S-O bonds of the ethyl sulfate anion.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the cation and to elucidate its fragmentation pattern, confirming the overall
structure.

While specific spectra are not publicly available, researchers requiring this information may
need to perform their own analyses or contact commercial suppliers.
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Conclusion

Mecetronium ethylsulfate is a well-established quaternary ammonium antiseptic with a clear
mechanism of action. While a comprehensive public dataset of its quantitative chemical
properties and spectroscopic data is not readily available, standardized methodologies can be
employed for its analysis. This guide provides a foundational understanding of its key chemical
characteristics and the experimental approaches for their determination, serving as a valuable
resource for professionals in the fields of chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mecetronium Ethylsulfate: A Comprehensive Technical
Review of its Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200209#mecetronium-ethylsulfate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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